![molecular formula C16H22N2O4 B5802794 N'-[(cyclohexylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide](/img/structure/B5802794.png)
N'-[(cyclohexylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(cyclohexylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide, also known as CCDMC, is a chemical compound that has been synthesized for its potential use in scientific research. CCDMC has gained attention due to its unique structure and potential applications in various fields of research.
Mechanism of Action
The mechanism of action of N'-[(cyclohexylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammation in the body. This compound has also been shown to inhibit the activity of certain proteins involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and neuroprotective effects. This compound has been shown to reduce inflammation in animal models of inflammation, and to inhibit the growth and proliferation of cancer cells in vitro and in vivo. This compound has also been shown to protect against neurodegeneration in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
N'-[(cyclohexylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide has several advantages for use in lab experiments, including its high purity and yield, its unique structure, and its potential applications in various fields of research. However, this compound also has some limitations, including its relatively high cost and the need for specialized equipment and expertise to synthesize and use it in experiments.
Future Directions
There are several future directions for research on N'-[(cyclohexylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide, including further exploration of its mechanism of action, optimization of its synthesis process, and investigation of its potential applications in various fields of research. This compound has the potential to be a valuable tool for scientific research, and further studies are needed to fully understand its potential applications and limitations.
Synthesis Methods
N'-[(cyclohexylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide can be synthesized using a multi-step process that involves the reaction of 3,4-dimethoxybenzoic acid with cyclohexyl isocyanate to form the intermediate compound, which is then reacted with oxalyl chloride to form the final product, this compound. The synthesis process has been optimized to yield high purity and yield of this compound.
Scientific Research Applications
N'-[(cyclohexylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide has been used in various scientific research applications, including as a fluorescent probe for imaging of cancer cells, a potential anti-cancer agent, and a potential anti-inflammatory agent. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease.
properties
IUPAC Name |
[(Z)-[amino-(3,4-dimethoxyphenyl)methylidene]amino] cyclohexanecarboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O4/c1-20-13-9-8-12(10-14(13)21-2)15(17)18-22-16(19)11-6-4-3-5-7-11/h8-11H,3-7H2,1-2H3,(H2,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLTPPLYHNPDGJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=NOC(=O)C2CCCCC2)N)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C(=N/OC(=O)C2CCCCC2)/N)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
35.2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49723598 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.